N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea

• IUPAC Name: 1-(4-butan-2-ylphenyl)-3-(2-ethylhexyl)thiourea
• InChI: InChI=1S/C19H32N2S/c1-5-8-9-16(7-3)14-20-19(22)21-18-12-10-17(11-13-18)15(4)6-2/h10-13,15-16H,5-9,14H2,1-4H3,(H2,20,21,22)
• InChI Key: FIOAXBIYPWJSIS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(=S)NC1=CC=C(C=C1)C(C)CC
• Molecular Formula: C19H32N2S
• Molecular Weight: 320.5 g/mol

Description

N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea (SBT) is a chemical compound that has been widely used in scientific research due to its unique properties. SBT is a thiourea derivative that has been extensively studied for its ability to inhibit the activity of certain enzymes and proteins, making it an important tool for investigating various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea involves its ability to bind to certain enzymes and proteins, thereby inhibiting their activity. Specifically, this compound binds to the ATP-binding site of these enzymes and prevents the transfer of phosphate groups, which is necessary for their activity. This results in a decrease in cellular signaling and a disruption of various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in different biological systems. For example, it has been shown to inhibit the growth and proliferation of cancer cells, and to reduce inflammation in animal models of disease. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea in lab experiments is its specificity for certain enzymes and proteins, which allows for targeted inhibition of specific pathways. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective tool for research. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several potential future directions for research involving N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea. One area of interest is the development of this compound-based therapies for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various cellular signaling pathways. Finally, the development of more specific and potent this compound derivatives may offer new opportunities for investigating and manipulating biological processes.

Scientific Research Applications

N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea has been used in numerous scientific studies to investigate the role of various enzymes and proteins in biological systems. It has been shown to inhibit the activity of enzymes such as protein kinase C, tyrosine kinase, and phospholipase C, among others. This compound has also been used to study the effects of various growth factors and cytokines on cellular signaling pathways.